N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide

Specification

• CAS No.: 6021-21-2
• Molecular Formula: C16H13Cl2NO2
• Molecular Weight: 322.2 g/mol
• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide
• Standard InChI: InChI=1S/C16H13Cl2NO2/c1-19(15(20)10-17)14-8-7-12(18)9-13(14)16(21)11-5-3-2-4-6-11/h2-9H,10H2,1H3
• Standard InChI Key: DSAWUUVGNZAARH-UHFFFAOYSA-N
• SMILES: CN(C1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2)C(=O)CCl
• Canonical SMILES: CN(C1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2)C(=O)CCl

Introduction

N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide is a chemical compound with the CAS number 6021-21-2. It is known for its role as an impurity in the synthesis of certain pharmaceuticals, notably diazepam. This compound is part of a broader class of organic molecules used in various chemical and pharmaceutical applications.

Chemical Identifiers

• CAS Number: 6021-21-2

• EINECS Number: 227-875-3

• UNII: 451IV63H4H

• DSSTox Substance ID: DTXSID90208957

Synthesis and Applications

N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide can be synthesized through the reaction of 5-chloro-2-(methylamino)benzophenone with chloroacetyl chloride in a solvent like dichloromethane or 2-methyltetrahydrofuran. This compound is often used as a reference standard in pharmaceutical testing, particularly for detecting impurities in diazepam formulations.

Analytical Methods

This compound can be analyzed using high-performance liquid chromatography (HPLC) techniques. A typical method involves using a reverse-phase HPLC column with a mobile phase consisting of acetonitrile, water, and phosphoric acid. For mass spectrometry (MS) compatibility, phosphoric acid can be replaced with formic acid.

Storage and Handling

• Storage Conditions: Recommended to be stored at -20°C under an inert atmosphere.

• Safety Precautions: Due to its chemical nature, handling should be done with caution, using appropriate protective equipment.